Cas no 937604-60-9 (4-Bromo-2-methyl-1-phenyl-3-((3-(trifluoromethyl)phenoxy)methyl)-3-pyrazolin-5-one)
937604-60-9 structure
Product Name:4-Bromo-2-methyl-1-phenyl-3-((3-(trifluoromethyl)phenoxy)methyl)-3-pyrazolin-5-one
CAS No:937604-60-9
MF:C18H14BrF3N2O2
MW:427.215174198151
CID:4720596
Update Time:2023-08-15
4-Bromo-2-methyl-1-phenyl-3-((3-(trifluoromethyl)phenoxy)methyl)-3-pyrazolin-5-one Chemical and Physical Properties
Names and Identifiers
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- 4-BROMO-2-METHYL-1-PHENYL-3-((3-(TRIFLUOROMETHYL)PHENOXY)METHYL)-3-PYRAZOLIN-5-ONE
- 4-bromo-1-methyl-2-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-2,3-dihydro-1H-pyrazol-3-one
- SBB061821
- 4-bromo-1-methyl-2-phenyl-5-[[3-(trifluoromethyl)phenoxy]methyl]pyrazol-3-one
- 4-bromo-2-methyl-1-phenyl-3-{[3-(trifluoromethyl)phenoxy]methyl}-3-pyrazolin-5 -one
- 4-bromo-1-methyl-2-phenyl-5-{[3-(trifluorome
- 4-Bromo-2-methyl-1-phenyl-3-((3-(trifluoromethyl)phenoxy)methyl)-3-pyrazolin-5-one
-
- Inchi: 1S/C18H14BrF3N2O2/c1-23-15(11-26-14-9-5-6-12(10-14)18(20,21)22)16(19)17(25)24(23)13-7-3-2-4-8-13/h2-10H,11H2,1H3
- InChI Key: NLGUSAIPEHCZFQ-UHFFFAOYSA-N
- SMILES: BrC1C(N(C2C=CC=CC=2)N(C)C=1COC1C=CC=C(C(F)(F)F)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 561
- Topological Polar Surface Area: 32.8
4-Bromo-2-methyl-1-phenyl-3-((3-(trifluoromethyl)phenoxy)methyl)-3-pyrazolin-5-one Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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